Cas no 1300712-91-7 ((5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine dihydrochloride)

• Product Name: (5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine dihydrochloride
• CAS No: 1300712-91-7
• MF: C₁₀H₁₅Cl₂N₃
• MW: 248.1522
• CID: 5059417
• Update Time: 2025-06-12

(5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine dihydrochloride
• 1-(5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)-methylamine dihydrochloride

• Inchi： 1S/C10H13N3.2ClH/c1-7-3-8(2)13-6-9(5-11)12-10(13)4-7;;/h3-4,6H,5,11H2,1-2H3;2*1H
• InChI Key： QCWTUDCRMSVQKJ-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].N12C([H])=C(C([H])([H])N([H])[H])N=C1C([H])=C(C([H])([H])[H])C([H])=C2C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 183
• Topological Polar Surface Area: 43.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on (5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine dihydrochloride

Comprehensive Overview of (5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine Dihydrochloride (CAS No. 1300712-91-7)

(5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine dihydrochloride (CAS No. 1300712-91-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the methanamine moiety and the dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their potential applications in treating various medical conditions. Researchers are particularly interested in the 5,7-dimethyl substitution pattern, as it may influence the compound's pharmacokinetic properties. The CAS No. 1300712-91-7 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in medicinal chemistry.

One of the key advantages of (5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine dihydrochloride is its versatility. It serves as a building block for synthesizing more complex molecules, particularly those targeting central nervous system (CNS) disorders. The compound's structure aligns with current trends in small-molecule drug development, where researchers prioritize compounds with improved bioavailability and target specificity.

The synthesis of CAS No. 1300712-91-7 involves multi-step organic reactions, often starting from commercially available 2-aminopyridine derivatives. Optimizing the yield and purity of this compound is a common topic in synthetic chemistry forums, as it directly impacts downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and ensure its quality.

From a commercial perspective, (5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine dihydrochloride is available through several chemical suppliers, catering to the needs of pharmaceutical companies and research institutions. Its price per gram and bulk availability are frequently queried by procurement specialists, highlighting its practical relevance. Additionally, the compound's storage conditions and shelf life are critical considerations for long-term usability.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for imidazo[1,2-a]pyridine derivatives. Researchers are exploring catalytic methods and solvent-free reactions to reduce environmental impact. These advancements align with global initiatives to promote eco-friendly pharmaceutical manufacturing.

Looking ahead, (5,7-Dimethylimidazo[1,2-a]pyridin-2-yl)methanamine dihydrochloride is poised to play a pivotal role in emerging therapeutic areas. Its potential applications in neurodegenerative diseases and inflammatory conditions are under active investigation. As the scientific community continues to unravel its mechanisms of action, this compound may become a cornerstone in next-generation drug design.